Cas no 52427-13-1 (Phenol,4-(1-ethyl-1-methylhexyl)-)

• Product Name: Phenol,4-(1-ethyl-1-methylhexyl)-
• CAS No: 52427-13-1
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 373807
• PubChem ID: 329754292
• Update Time: 2025-04-19

Phenol,4-(1-ethyl-1-methylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1-ethyl-1-methylhexyl)-
• 4-(1-Ethyl-1-methylhexyl)phenol
• 4-(6-methyloctyl)phenol
• EINECS 257-907-1
• P-33NP
• 4-(1-Ethyl-1-methylhexyl)phenol, analytical standard
• Q27294627
• 4-[1-Ethyl-1-methylhexyl]-phenol
• Phenol, 4-(1-ethyl-1-methylhexyl)-
• YOH2D75969
• UNII-YOH2D75969
• NS00058979
• QQKQQJZGUCFUPP-UHFFFAOYSA-N
• 52427-13-1
• 4-(3-methyloctan-3-yl)phenol
• DTXSID20872584
• (+/-)-4-(1-ETHYL-1-METHYLHEXYL)PHENOL
• 3M3-Nonylphenol isomer, 4-(3-Methyl-3-octyl)phenol
• 4-(1-ETHYL-1-METHYLHEXYL)PHENOL, (+/-)-
• Phenol, 4-(1-ethyl-1-methylhexyl)
• DB-315639
• DTXCID80820228

• MDL： MFCD16652542
• Inchi： 1S/C15H24O/c1-4-6-7-12-15(3,5-2)13-8-10-14(16)11-9-13/h8-11,16H,4-7,12H2,1-3H3
• InChI Key： QQKQQJZGUCFUPP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(CC)CCCCC

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Phenol,4-(1-ethyl-1-methylhexyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H361fd-H410
• Warning Statement： P273-P280-P305+P351+P338-P310-P501
• Hazardous Material transportation number：UN 3145 8 / PGII
• WGK Germany：3
• Hazard Category Code： 63-22-34-50/53-62
• Safety Instruction： 26-36/37/39-45-46-60-61
• Hazardous Material Identification：
• Storage Condition：−20°C